Cas no 953901-57-0 (6-(4-Ethoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-(4-Ethoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 953901-57-0
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 5715862
• PubChem ID: 16786097
• Update Time: 2025-06-11

6-(4-Ethoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Z55872581
• CS-0251576
• 6-(4-ethoxyphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
• 6-(4-ethoxyphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-(4-ethoxyphenyl)-3-methylpyrido[3,2-d][1,2]oxazole-4-carboxylic acid
• EN300-55244
• 953901-57-0
• AKOS000140910
• Isoxazolo[5,4-b]pyridine-4-carboxylic acid, 6-(4-ethoxyphenyl)-3-methyl-
• 6-(4-Ethoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• Inchi： 1S/C16H14N2O4/c1-3-21-11-6-4-10(5-7-11)13-8-12(16(19)20)14-9(2)18-22-15(14)17-13/h4-8H,3H2,1-2H3,(H,19,20)
• InChI Key： NJWCEIGQSZDNQH-UHFFFAOYSA-N
• SMILES： C12ON=C(C)C1=C(C(O)=O)C=C(C1=CC=C(OCC)C=C1)N=2

Computed Properties

• Exact Mass: 298.09535693g/mol
• Monoisotopic Mass: 298.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 522.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• pka: 2.06±0.50(Predicted)

6-(4-Ethoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-Ethoxyphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

Comprehensive Overview of 6-(4-Ethoxyphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 953901-57-0)

The compound 6-(4-Ethoxyphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 953901-57-0) is a heterocyclic organic molecule featuring a unique fusion of oxazole and pyridine rings. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the carboxylic acid moiety enhances its versatility, enabling further derivatization for applications in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 6-(4-Ethoxyphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid has surged, driven by their relevance in small-molecule drug development. The compound's CAS No. 953901-57-0 is frequently searched in academic and industrial databases, reflecting its growing importance. Its ethoxyphenyl substituent contributes to lipophilicity, a critical factor in pharmacokinetics, making it a candidate for oral drug formulations. This aligns with the pharmaceutical industry's focus on improving drug bioavailability, a hot topic in medicinal chemistry forums and publications.

Synthetic routes to 6-(4-Ethoxyphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid often involve multi-step reactions, including cyclization and functional group interconversions. Optimizing these processes is a key challenge, as highlighted in recent organic synthesis studies. The compound's oxazolo[5,4-b]pyridine core is structurally analogous to purine bases, suggesting potential applications in nucleotide mimicry—a trending area in antiviral and anticancer research. Such applications are frequently discussed in bioorganic chemistry circles, where the compound's mechanism of action is under scrutiny.

From an analytical perspective, CAS No. 953901-57-0 is characterized using advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure purity and structural integrity, which are critical for regulatory compliance in drug development. The compound's carboxylic acid group also allows for salt formation, a strategy employed to enhance solubility—a recurring theme in pharmaceutical formulation discussions. This adaptability makes it a valuable scaffold for structure-activity relationship (SAR) studies, a cornerstone of modern drug design.

Environmental and safety profiles of 6-(4-Ethoxyphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid are also under evaluation, particularly in the context of green chemistry principles. Researchers are exploring solvent-free or catalytic synthetic methods to reduce waste, addressing sustainability concerns in chemical manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize eco-friendly industrial processes. Such efforts are increasingly documented in ACS Green Chemistry and related journals, where the compound's synthetic optimization is a recurring subject.

In conclusion, 6-(4-Ethoxyphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 953901-57-0) represents a multifaceted compound with broad applicability in life sciences. Its structural features and functional groups make it a promising candidate for targeted therapy and material innovation. As research progresses, its role in addressing unmet medical needs and advancing sustainable chemistry will likely expand, solidifying its position in the scientific lexicon.